Cas no 844683-65-4 ((3,4-difluorophenyl)-(3-fluorophenyl)methanol)

• Product Name: (3,4-difluorophenyl)-(3-fluorophenyl)methanol
• CAS No: 844683-65-4
• MF: C₁₃H₉F₃O
• MW: 238.205174207687
• MDL: MFCD06201321
• CID: 1823879
• PubChem ID: 2760702
• Update Time: 2025-05-26

(3,4-difluorophenyl)-(3-fluorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3,4-difluorophenyl)-(3-fluorophenyl)methanol
• DTXSID40375305
• SCHEMBL20862602
• 3,3',4-Trifluorobenzhydrol
• (3,4-difluorophenyl)(3-fluorophenyl)methanol
• CS-0362870
• 844683-65-4

• MDL： MFCD06201321
• Inchi： 1S/C13H9F3O/c14-10-3-1-2-8(6-10)13(17)9-4-5-11(15)12(16)7-9/h1-7,13,17H
• InChI Key： BNJQWECBHNESTE-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(C1C=CC=C(C=1)F)O)F

Computed Properties

• Exact Mass: 238.06054939g/mol
• Monoisotopic Mass: 238.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

(3,4-difluorophenyl)-(3-fluorophenyl)methanol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Additional information on (3,4-difluorophenyl)-(3-fluorophenyl)methanol

Compound CAS No. 844683-65-4: (3,4-Difluorophenyl)-(3-Fluorophenyl)Methanol

The compound with CAS number 844683-65-4, commonly referred to as (3,4-difluorophenyl)-(3-fluorophenyl)methanol, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes two aromatic rings substituted with fluorine atoms and a hydroxymethyl group. The presence of fluorine substituents on the aromatic rings imparts distinct electronic and steric properties, making this compound a valuable substrate for further chemical modifications.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery and development. The (3,4-difluorophenyl)-(3-fluorophenyl)methanol structure has been explored for its potential as a precursor in the synthesis of bioactive molecules. Researchers have demonstrated that the fluorine atoms on the aromatic rings can significantly influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). This makes it an attractive candidate for use in medicinal chemistry research.

The synthesis of (3,4-difluorophenyl)-(3-fluorophenyl)methanol typically involves multi-step organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and hydroxylation processes. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the reaction conditions and improve yield. These methods not only enhance the efficiency of the synthesis but also contribute to the sustainability of chemical processes.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of complex pharmaceutical agents. For instance, recent research has focused on its use in constructing heterocyclic frameworks that are critical in drug design. The ability to introduce fluorine atoms at specific positions on the aromatic rings allows for fine-tuning of molecular properties, which is essential for achieving desired biological activities.

In addition to its role in drug discovery, (3,4-difluorophenyl)-(3-fluorophenyl)methanol has also been investigated for its applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a building block for constructing π-conjugated systems that exhibit desirable electronic characteristics.

From an environmental standpoint, understanding the behavior of (3,4-difluorophenyl)-(3-fluorophenyl)methanol in different ecosystems is crucial for assessing its potential impact on human health and the environment. Studies have shown that fluorinated aromatic compounds can undergo biotransformation under certain conditions, which may influence their persistence and bioaccumulation potential. These findings underscore the importance of conducting thorough environmental risk assessments for such compounds.

In conclusion, (3,4-difluorophenyl)-(3-fluorophenyl)methanol (CAS No. 844683-65-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and properties make it a valuable tool in both academic research and industrial settings. As advancements in synthetic methodologies and computational modeling continue to evolve, this compound is expected to play an increasingly important role in shaping future innovations in chemistry and related fields.